Cas no 3507-40-2 (Benzothiazole,4-chloro-2-(methylthio)-)

• Product Name: Benzothiazole,4-chloro-2-(methylthio)-
• CAS No: 3507-40-2
• MF: C₈H₆ClNS₂
• MW: 215.72293806076
• CID: 295874
• PubChem ID: 20199222
• Update Time: 2025-07-18

Benzothiazole,4-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4-chloro-2-(methylthio)-
• Benzothiazole, 4-chloro-2-(methylthio)- (7CI,8CI,9CI)
• 4-chloro-2-methylsulfanyl-1,3-benzothiazole
• 4-Chloro-2-(methylthio)benzo[d]thiazole
• 3507-40-2
• DTXSID901290194
• SCHEMBL10815738
• 4-Chloro-2-(methylthio)benzothiazole
• BENZOTHIAZOLE, 4-CHLORO-2-(METHYLTHIO)-
• DB-274816

• Inchi： 1S/C8H6ClNS2/c1-11-8-10-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3
• InChI Key： IRHWNQCWGHIQEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(SC)S2

Computed Properties

• Exact Mass: 214.96318
• Monoisotopic Mass: 214.9630192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole,4-chloro-2-(methylthio)-

Recent Advances in the Study of Benzothiazole,4-chloro-2-(methylthio)- (CAS: 3507-40-2) in Chemical Biology and Pharmaceutical Research

The compound Benzothiazole,4-chloro-2-(methylthio)-, with CAS number 3507-40-2, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzothiazole core substituted with a chloro and methylthio group, exhibits unique chemical properties that make it a valuable scaffold for designing bioactive molecules. Recent studies have explored its potential as a precursor for synthesizing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of investigation has been the compound's role in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3507-40-2 showed promising inhibitory activity against several cancer-related kinases, particularly those involved in signal transduction pathways. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to the identification of several lead compounds with nanomolar-range IC50 values against specific kinase targets.

In antimicrobial research, Benzothiazole,4-chloro-2-(methylthio)- has shown remarkable potential against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold resulted in compounds with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing bacteria. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism distinct from existing antibiotics, suggesting its potential as a template for developing next-generation antimicrobial agents.

Neuropharmacological applications of 3507-40-2 derivatives have also emerged as an active area of research. A 2024 study in ACS Chemical Neuroscience investigated the compound's structural analogs as potential modulators of neurotransmitter systems. The researchers found that certain derivatives exhibited selective binding to specific serotonin receptor subtypes, with implications for treating neuropsychiatric disorders. Molecular docking studies revealed that the chloro and methylthio substituents played crucial roles in receptor-ligand interactions, providing valuable insights for rational drug design.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes for producing Benzothiazole,4-chloro-2-(methylthio)- and its derivatives. A 2023 publication in Green Chemistry described a novel catalytic system that significantly improved the yield and reduced the environmental impact of synthesizing this compound. The new methodology employed eco-friendly solvents and transition metal catalysts, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

In conclusion, the ongoing research on Benzothiazole,4-chloro-2-(methylthio)- (3507-40-2) continues to reveal its multifaceted potential in drug discovery and development. The compound's unique structural features and demonstrated biological activities across multiple therapeutic areas position it as a valuable scaffold for future medicinal chemistry efforts. As research progresses, further optimization of its pharmacological properties and development of more efficient synthetic routes will likely enhance its translational potential in addressing unmet medical needs.